N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(2-methoxy-5-methylphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-13-6-8-16(25-4)15(10-13)20-19(22)12-21(3)27(23,24)18-11-14(2)7-9-17(18)26-5/h6-11H,12H2,1-5H3,(H,20,22)
• InChI Key: AINJMOBAYRAUTL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN(C)S(=O)(=O)C2=C(C=CC(=C2)C)OC

Description

N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide, also known as MMS, is a chemical compound that has been widely used in scientific research for its potential therapeutic effects.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide is believed to exert its therapeutic effects through various mechanisms of action. It has been shown to inhibit the activity of several enzymes and transcription factors involved in inflammation and cancer progression. It also activates various signaling pathways involved in cell survival and differentiation.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to modulate various biochemical and physiological processes in the body. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. It also promotes the differentiation of neural stem cells and enhances synaptic plasticity.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has several advantages for lab experiments, including its high potency and selectivity, low toxicity, and ease of synthesis. However, its limited solubility in water and instability under certain conditions can pose challenges for its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide. These include exploring its therapeutic potential in other diseases such as autoimmune disorders and cardiovascular diseases, optimizing its pharmacokinetic properties, and developing novel analogs with improved efficacy and selectivity.
In conclusion, N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide is a promising chemical compound that has shown potential therapeutic effects in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to fully understand its therapeutic potential and optimize its use in clinical settings.

Synthesis Methods

N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide can be synthesized through a multi-step process involving the reaction of 2-methoxy-5-methylphenylamine with chloroacetyl chloride, followed by a reaction with sodium methoxide and the addition of sulfonyl chloride. The final product is obtained through recrystallization and purification processes.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been extensively studied for its potential therapeutic effects in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects in preclinical studies.